3-{[(4-Bromophenyl)carbamoyl]amino}propanoic acid

• IUPAC Name: 3-[(4-bromophenyl)carbamoylamino]propanoic acid
• InChI: InChI=1S/C10H11BrN2O3/c11-7-1-3-8(4-2-7)13-10(16)12-6-5-9(14)15/h1-4H,5-6H2,(H,14,15)(H2,12,13,16)
• InChI Key: ZJOQWDOXHUQCGU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)NCCC(=O)O)Br
• Molecular Formula: C10H11BrN2O3
• Molecular Weight: 287.11 g/mol

Description

“3-{[(4-Bromophenyl)carbamoyl]amino}propanoic acid” is a chemical compound with the CAS Number: 3744-18-1. It has a molecular weight of 287.11. The IUPAC name of this compound is N-[(4-bromoanilino)carbonyl]-beta-alanine. It is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C10H11BrN2O3/c11-7-1-3-8(4-2-7)13-10(16)12-6-5-9(14)15/h1-4H,5-6H2,(H,14,15)(H2,12,13,16). This code provides a specific description of the molecule’s structure, including the arrangement of its atoms and bonds.

Physical And Chemical Properties Analysis

“this compound” is a powder that is stored at room temperature. It has a molecular weight of 287.11. More specific physical and chemical properties, such as solubility, melting point, and boiling point, are not provided in the sources I found.

Scientific Research Applications

Enantioselective Synthesis and Derivatives

The synthesis and characterization of derivatives related to amino acids and aromatic amino acids involve compounds with similar structures. For instance, the enantioselective synthesis of 2-substituted 3-aminopropanoic acid derivatives, which are analogues of aromatic amino acids, showcases methodologies that could be applied to the synthesis of "3-{[(4-Bromophenyl)carbamoyl]amino}propanoic acid" derivatives for potential use in drug development or as building blocks in organic synthesis (Arvanitis et al., 1998).

Analytical Techniques and Structural Relationships

Research on paper chromatography and structural relationships of organic acids demonstrates how various organic acids, including those with bromo, amino, and carboxyl groups, can be classified and analyzed based on their chemical properties (Howe, 1960). These analytical techniques may be applicable to studying "this compound" in terms of its physical and chemical behavior.

Antimicrobial Applications

The synthesis and characterization of substituted phenyl azetidines, which include compounds with structures related to "this compound," show potential antimicrobial applications. These compounds were evaluated for their antimicrobial activity, suggesting that similar structures could have biologically relevant properties (Doraswamy & Ramana, 2013).

Material Science and Polymer Chemistry

Research into phloretic acid as an alternative for phenolation of aliphatic hydroxyls in the elaboration of polybenzoxazine highlights the use of naturally occurring phenolic compounds for enhancing reactivity towards benzoxazine ring formation. This approach may offer insights into how "this compound" could be utilized in material science and polymer chemistry to introduce specific functionalities into polymers or materials (Trejo-Machin et al., 2017).

Mechanism of Action

Target of Action

The primary targets of 3-{[(4-Bromophenyl)carbamoyl]amino}propanoic acid are currently unknown

Action Environment

The action of this compound can be influenced by various environmental factors, including pH, temperature, and the presence of other molecules . .